Doxylamine

• CAS No.: 469-21-6
• Product Name: Doxylamine
• Molecular Formula: C17H22N2O
• Molecular Weight: 270.37 g/mol
• IUPAC Name: N,N-dimethyl-2-(1-phenyl-1-pyridin-2-ylethoxy)ethanamine
• Standard InChI: InChI=1S/C17H22N2O/c1-17(20-14-13-19(2)3,15-9-5-4-6-10-15)16-11-7-8-12-18-16/h4-12H,13-14H2,1-3H3
• Standard InChIKey: HCFDWZZGGLSKEP-UHFFFAOYSA-N
• SMILES: CC(C1=CC=CC=C1)(C2=CC=CC=N2)OCCN(C)C
• Canonical SMILES: CC(C1=CC=CC=C1)(C2=CC=CC=N2)OCCN(C)C
• Appearance: Colorless liquid
• Boiling Point: 279 to 286 °F at 0.5 mm Hg (NTP, 1992); 139 °C at 5.00E-01 mm Hg; 137-141 °C @ 0.5 MM HG
• Colorform: LIQ
• Melting Point: 25 °C
• Physical Description: Doxylamine is a clear colorless liquid. (NTP, 1992); Solid
• Description: Doxylamine is a first generation ethanolamine with antiinflammatory, sedative and antihistamine properties. Doxylamine competitively inhibits the histamine 1 (H1) receptor, thereby preventing the action of endogenous histamine as well as the subsequent release of pro-inflammatory mediators from basophils and mast cells. This agent acts as an inverse agonist that combines with, and stabilizes the inactive form of the H1-receptor, shifting the H1 receptor equilibrium toward the inactive state. This results in downregulation of nuclear factor-kappaB (NF-kappaB) and NF-kappaB dependent antigen presentation, chemotaxis, as well as expression of cell-adhesion molecules and pro-inflammatory cytokines.; Doxylamine is a first generation antihistamine that is used for symptoms of allergic rhinitis and the common cold and as a short acting sedative. Doxylamine has not been linked to instances of clinically apparent acute liver injury.; Doxylamine, also known as dossilamina or doxilminio, belongs to the class of organic compounds known as benzylethers. These are aromatic ethers with the general formula ROCR' (R = alkyl, aryl; R'=benzene). Doxylamine is a drug which is used alone as a short-term sleep aid, in combination with other drugs as a night-time cold and allergy relief drug. also used in combination with vitamin b6 (pyridoxine) to prevent morning sickness in pregnant women. Doxylamine exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, doxylamine is primarily located in the membrane (predicted from logP). In humans, doxylamine is involved in the doxylamine H1-antihistamine action pathway. Doxylamine is a potentially toxic compound.
• Purity: > 95%
• Quantity: Milligrams-Grams
• Solubility: 1 g/ml (succinate salt); Soluble in acids.
• Synonyms: (RS)-N,N-dimethyl-2-(1-phenyl-1-pyridin-2-yl-ethoxy)-ethanamine
• Vapor Pressure: Slightly volatile
• PubChem Compound: 3162
• Last Modified: Nov 11 2021